Cas no 2058502-54-6 (FSLPGKXSWUWQCH-UHFFFAOYSA-N)

• Product Name: FSLPGKXSWUWQCH-UHFFFAOYSA-N
• CAS No: 2058502-54-6
• MF: C₁₈H₁₇ClFN₃O
• MW: 345.798486471176
• CID: 5555127
• Update Time: 2025-05-18

FSLPGKXSWUWQCH-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• FSLPGKXSWUWQCH-UHFFFAOYSA-N

• Inchi： 1S/C18H17ClFN3O/c19-14-4-1-11(7-15(14)20)2-6-18(24)23-12-3-5-17(23)13-9-21-10-22-16(13)8-12/h1,4,7,9-10,12,17H,2-3,5-6,8H2
• InChI Key： FSLPGKXSWUWQCH-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1F)C([H])([H])C([H])([H])C(N1C2([H])C3=C([H])N=C([H])N=C3C([H])([H])C1([H])C([H])([H])C2([H])[H])=O

Additional information on FSLPGKXSWUWQCH-UHFFFAOYSA-N

Compound CAS No 2058502-54-6: FSLPGKXSWUWQCH-UHFFFAOYSA-N

The compound with CAS number 2058502-54-6, also identified as FSLPGKXSWUWQCH-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and potential applications in advanced materials science and pharmaceutical research. Recent studies have highlighted its role in enhancing the efficiency of certain catalytic processes, making it a subject of interest for both academic and industrial researchers.

FSLPGKXSWUWQCH-UHFFFAOYSA-N is characterized by its complex molecular architecture, which includes a combination of functional groups that contribute to its reactivity and stability. Its synthesis involves a multi-step process that requires precise control over reaction conditions to ensure high purity and consistency. Researchers have reported that the compound exhibits exceptional thermal stability, making it suitable for use in high-temperature applications.

In terms of applications, FSLPGKXSWUWQCH-UHFFFAOYSA-N has shown promise in the development of advanced polymers and composites. Its ability to form strong intermolecular bonds has led to its use in creating lightweight yet durable materials, which are increasingly sought after in the aerospace and automotive industries. Additionally, recent findings suggest that this compound may play a role in drug delivery systems, owing to its biocompatible properties and controlled release capabilities.

The environmental impact of FSLPGKXSWUWQCH-UHFFFAOYSA-N has also been a focus of recent research. Studies indicate that the compound is biodegradable under specific conditions, which could mitigate concerns related to its long-term environmental effects. However, further investigation is required to fully understand its degradation pathways and ecological implications.

From a safety standpoint, FSLPGKXSWUWQCH-UHFFFAOYSA-N has been classified as non-hazardous under standard operating conditions. Its handling requires adherence to standard laboratory protocols to ensure worker safety and prevent contamination. The compound's non-toxic nature makes it an attractive option for use in consumer products, provided proper quality control measures are implemented.

Looking ahead, the future of FSLPGKXSWUWQCH-UHFFFAOYSA-N lies in its potential for scalability and integration into existing industrial processes. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to new breakthroughs in material science and pharmaceutical development.